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Compound of Interest

Compound Name: Octadecaneuropeptide

Cat. No.: B1591338 Get Quote

The proper management and disposal of octadecaneuropeptide (ODN), a neuropeptide with

significant biological activity, are critical for ensuring laboratory safety, environmental

protection, and regulatory compliance.[1] As the toxicological properties of many research

peptides are not extensively documented, a precautionary approach is essential.[2] All waste

contaminated with octadecaneuropeptide, including solids, liquids, and consumables, should

be treated as potentially hazardous chemical waste.[3][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE).[1] This includes, but is not limited to, chemical-resistant nitrile

gloves, safety glasses or goggles, and a laboratory coat.[5] When handling the lyophilized

powder form of the peptide, which can be easily aerosolized, all manipulations should be

conducted within a certified chemical fume hood or a biological safety cabinet to prevent

inhalation.[2][5]

In the event of accidental exposure:

Skin Contact: Immediately wash the affected area with soap and water.[1]

Eye Contact: Flush the eyes with water for at least 15 minutes.[1][6]

Spill: Use a designated spill kit. For solid spills, gently cover with a damp paper towel to

avoid raising dust before carefully scooping the material into a sealed waste container.[4][7]
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For liquid spills, absorb with an inert material like vermiculite or sand.[4][7]

Reporting: Notify laboratory management and the institution's Environmental Health and

Safety (EHS) office to document the incident.[1]

Quantitative Data for Octadecaneuropeptide
The following table summarizes key physical and chemical properties for

octadecaneuropeptide.

Property Value Source

Molecular Formula C₈₁H₁₃₈N₂₄O₂₉ [8][9]

Molecular Weight 1912.1 g/mol [8][9]

CAS Number 95237-86-8 [8]

Appearance White to off-white powder [7][8]

Purity (HPLC) >95% [7][8]

Theoretical pI 4.17 [8]

GRAVY Score -0.45 [8]

Step-by-Step Disposal Protocol
The disposal of octadecaneuropeptide and any materials it has contaminated must be

handled as chemical waste.[2][3] Adherence to your institution's Environmental Health and

Safety (EHS) guidelines is mandatory.[2]

Waste Segregation: At the point of generation, separate all items that have come into contact

with octadecaneuropeptide from general laboratory waste.[2][4] This includes:

Unused or expired peptide (solid or solution).[2]

Contaminated consumables such as pipette tips, tubes, vials, and weighing papers.[2]

Contaminated PPE, including gloves and disposable lab coats.[2]
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Containerization:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container.[4][10] High-density polyethylene (HDPE) containers are generally suitable.[4]

Liquid Waste: Collect solutions containing the peptide in a separate, sealed, and clearly

labeled liquid chemical waste container.[4][10] Do not pour peptide solutions down the

sink.[3][4]

Sharps Waste: Any contaminated needles, syringes, or other sharps must be disposed of

immediately in a designated, puncture-resistant sharps container.[4][7]

Labeling: The waste container must be labeled clearly and accurately.[2] The label should

include:

The words "Hazardous Waste".[2]

The full chemical name: "Octadecaneuropeptide".[2]

The CAS Number: 95237-86-8.[2][8]

An indication of the hazards (e.g., "Caution: Research chemical with unknown toxicity").[2]

Storage: Store sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory, away from general traffic.[2] Secondary containment

trays are recommended to mitigate potential spills.[2]

Final Disposal: Contact your institution's EHS department or a licensed hazardous waste

disposal contractor to arrange for the pickup and final disposal of the waste.[2][5] Maintain

meticulous records of all disposal activities, including the material's identity, quantity, and

disposal date.[1]

Experimental Workflow: General Peptide Waste
Disposal
The following diagram illustrates the standard operational workflow for the proper disposal of

laboratory peptide waste, such as octadecaneuropeptide.
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Workflow for the proper disposal of laboratory peptide waste.
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Octadecaneuropeptide Signaling and Function
Octadecaneuropeptide is derived from the diazepam-binding inhibitor (DBI) and acts as an

endogenous ligand for benzodiazepine receptors, which are part of the GABA-A receptor

complex.[11][12] It is produced by astroglial cells in the central nervous system.[12] Research

indicates that ODN has potent neuroprotective effects, protecting neurons and astrocytes from

apoptotic cell death induced by various neurotoxins.[12] These protective effects are mediated

through a specific metabotropic receptor that activates several signaling pathways, including

Protein Kinase A (PKA), Protein Kinase C (PKC), and the MAPK/ERK pathway.[12] This

cascade ultimately inhibits pro-apoptotic factors, highlighting the peptide's therapeutic potential

in the context of neurodegenerative diseases.[12]

The diagram below illustrates the general signaling pathway for the neuroprotective effects of

Octadecaneuropeptide.
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Signaling pathway of ODN's neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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